Cas no 15648-73-4 (Adenosine,5'-O-phosphonocytidylyl-(3'®5')-)

• Product Name: Adenosine,5'-O-phosphonocytidylyl-(3'®5')-
• CAS No: 15648-73-4
• MF: C₁₉H₂₆N₈O₁₄P₂
• MW: 652.402465343475
• CID: 218790
• Update Time: 2024-01-26

Adenosine,5'-O-phosphonocytidylyl-(3'®5')- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 5'-O-phosphonocytidylyl-(3'→5')-
• HiPure?(5'p-C)pA TEA Salt
• （5'p-C)p(5')A TEA Salt
• Adenosine,5'-O-phosphonocytidylyl-(3'®5')-

• Inchi： 1S/C19H26N8O14P2/c20-9-1-2-26(19(31)25-9)18-13(30)14(8(40-18)4-37-42(32,33)34)41-43(35,36)38-3-7-11(28)12(29)17(39-7)27-6-24-10-15(21)22-5-23-16(10)27/h1-2,5-8,11-14,17-18,28-30H,3-4H2,(H,35,36)(H2,20,25,31)(H2,21,22,23)(H2,32,33,34)/t7-,8-,11-,12-,13-,14-,17-,18-/m1/s1
• InChI Key： MMTJWPKMSKNVDK-KPKSGTNCSA-N
• SMILES： O[C@@H]1[C@@H]([C@H](O[C@H]1N1C=NC2=C(N=CN=C12)N)COP(O)(=O)O[C@H]1[C@H]([C@H](N2C=CC(=NC2=O)N)O[C@@H]1COP(O)(O)=O)O)O

Computed Properties

• Exact Mass: 652.10458

Experimental Properties

• Density: 2.34±0.1 g/cm3(Predicted)
• Boiling Point: 1082.2±75.0 °C(Predicted)
• PSA: 329.98
• pka: 1.37±0.50(Predicted)